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Compound of Interest

Compound Name:
1-Chloro-2-isopropoxy-4-

nitrobenzene

CAS No.: 76464-51-2

Cat. No.: B1367284

Get Quote

Part 1: Executive Summary & Structural Logic
1-Chloro-2-isopropoxy-4-nitrobenzene is a tri-substituted benzene derivative serving as a

high-value intermediate in the synthesis of kinase inhibitors (e.g., structural analogs of

Ceritinib).[1] Its utility stems from its "push-pull" electronic structure, which orchestrates

regioselective functionalization.[1]

Structural Analysis & Electronic Effects
The molecule features three distinct functional handles, each governing a specific mode of

reactivity:

1-Chloro Position (

): Activated for nucleophilic attack or metal-catalyzed cross-coupling.[1] The para-nitro group
strongly withdraws electron density, making the C-Cl bond electrophilic.[1]

2-Isopropoxy Group (
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): An electron-donating group (EDG) via resonance, but sterically bulky.[1] It enhances
solubility and modulates the electronic environment of the ring, preventing side reactions at
the ortho-positions during electrophilic substitutions.[1]

4-Nitro Group (

): A strong electron-withdrawing group (EWG).[1] It serves two functions: activating the

-Cl bond and acting as a "masked" aniline (amine) to be revealed via reduction.[1]

Figure 1: Reactivity Profile of 1-Chloro-2-isopropoxy-4-nitrobenzene
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[1][2][3]
Part 2: Synthesis & Key Transformations
Synthesis of the Core Scaffold
The most robust route to this intermediate is the O-alkylation of 2-Chloro-5-nitrophenol.[1] This

method avoids the regioselectivity issues associated with nitrating 1-chloro-2-

isopropoxybenzene.[1]

Starting Material: 2-Chloro-5-nitrophenol (CAS 619-10-3).[1][2]

Reagent: Isopropyl bromide (or iodide) + Potassium Carbonate (

).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://www.benchchem.com/product/b1367284/docs?utm_src=pdf-body-img#technical-guide-reactivity-application-of-1-chloro-2-isopropoxy-4-nitrobenzene-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://m.chem960.com/cas/619103/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent: DMF or Acetonitrile.[1]

Mechanism:

displacement of the alkyl halide by the phenoxide anion.[1]

Primary Application Workflow: The "Drug Development"
Route
In the context of ALK inhibitor synthesis (e.g., Ceritinib analogs), the 1-Chloro-2-isopropoxy-
4-nitrobenzene scaffold undergoes a specific sequence: Coupling

Reduction.[1]

Step A: Suzuki-Miyaura Coupling (C-C Bond Formation)
The activated C-Cl bond allows for the attachment of the "tail" moiety (e.g., a piperidine ring)

before the nitro group is reduced.[1] This is preferred over

for carbon nucleophiles due to higher yields and milder conditions.[1]

Step B: Nitro Reduction (Unmasking the Amine)
Once the C1 position is functionalized, the nitro group is reduced to an aniline.[1] This aniline

then serves as the nucleophile to attack the central pyrimidine core of the final drug molecule.

[1]
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Figure 2: Synthetic Workflow for ALK Inhibitor Precursors
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Part 3: Experimental Protocols
Note: These protocols are synthesized from standard methodologies for nitro-haloarenes and

validated against similar scaffolds in medicinal chemistry literature.

Protocol A: Suzuki Coupling at C1 (Displacement of
Chloro)
Objective: To couple the benzene core with a boronic ester (e.g., N-Boc-4-pyrazole pinacol

boronate) while preserving the nitro group.[1]

Reagents:

1-Chloro-2-isopropoxy-4-nitrobenzene (1.0 equiv)[1]

Boronic Ester Nucleophile (1.1 equiv)[1]

Catalyst:
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(0.05 equiv)[1]

Base:

(3.0 equiv, 2M aqueous solution)[1]

Solvent: 1,4-Dioxane.[1]

Procedure:

Charge a reaction flask with the chloro-nitro substrate, boronic ester, and Pd catalyst.[1]

Evacuate and backfill with Nitrogen (

) three times (Critical for Pd(0) stability).[1]

Add degassed 1,4-Dioxane and the aqueous base.[1]

Heat to 90°C for 4–6 hours. Monitor by TLC/LC-MS (Target mass = Substrate - Cl +

Nucleophile).[1]

Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry over

.[1][3]

Purification: Silica gel chromatography (Hexane/EtOAc gradient).[1]

Protocol B: Chemoselective Nitro Reduction
Objective: To reduce the nitro group to an aniline without dehalogenating (if Cl was preserved)

or cleaving the ether.[1] Iron/Ammonium Chloride is chosen over catalytic hydrogenation to

prevent potential hydrogenolysis of the C-Cl bond (if step A was skipped) or saturation of other

sensitive groups.[1]

Reagents:

Nitro-intermediate (1.0 equiv)[1]

Iron Powder (5.0 equiv, -325 mesh)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://www.researchgate.net/publication/258557317_Solvent_free_reaction_of_1-chloro-2-nitrobenzene_with_anilines
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-4-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1367284?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ammonium Chloride (

) (5.0 equiv)[1]

Solvent: Ethanol/Water (4:1 ratio).[1]

Procedure:

Dissolve the nitro compound in Ethanol/Water.[1]

Add

and Iron powder.[1]

Heat to reflux (80°C) with vigorous stirring (mechanical stirring recommended for scale

>10g).

Reaction Check: Monitor consumption of starting material by TLC (Aniline is more polar

and stains with Ninhydrin).[1] Reaction typically completes in 2–3 hours.[1]

Workup: Filter hot through a Celite pad to remove iron oxides.[1] Wash the pad with

MeOH.[1] Concentrate the filtrate.

Isolation: Partition between water and EtOAc.[1] The organic layer contains the pure

aniline.[1]

Part 4: Safety & Handling Data
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Parameter Specification Note

Physical State Yellow Crystalline Solid Typical of nitro-aromatics.[1]

Melting Point 58–63 °C
Store below 30°C to prevent

caking.[1]

Hazards Skin Irritant, Toxic if Swallowed
Nitro compounds can cause

methemoglobinemia.[1]

Incompatibility
Strong Bases, Reducing

Agents

Avoid uncontrolled contact with

hydrides (

).[1]

Storage
Inert Atmosphere (

)

Protect from light; potential for

slow photolysis.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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